4-[(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)oxy]pyridine-2-carboxamide

• Molecular Formula: C16H16N6O2
• Molecular Weight: 324.34 g/mol
• IUPAC Name: 4-[1-(3-methylimidazo[4,5-b]pyridin-2-yl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C16H16N6O2/c1-21-15-12(3-2-5-19-15)20-16(21)22-8-11(9-22)24-10-4-6-18-13(7-10)14(17)23/h2-7,11H,8-9H2,1H3,(H2,17,23)
• InChI Key: UJVOYNYMAQHOES-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N3CC(C3)OC4=CC(=NC=C4)C(=O)N

Description

4-[(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)oxy]pyridine-2-carboxamide is a complex organic compound that belongs to the class of imidazopyridines. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)oxy]pyridine-2-carboxamide typically involves multiple steps. One common approach is the Michael addition of 1-methyl-1H-imidazol-4-amine to fumaric or maleic acid derivatives, followed by intramolecular cyclization to form the imidazopyridine core . The resulting intermediate can then be further functionalized through various chemical transformations, such as Buchwald-Hartwig and Suzuki cross-coupling reactions .

Industrial Production Methods

Industrial production methods for this compound often involve optimizing the synthetic routes to increase yield and reduce costs. This may include the use of phase transfer catalysis and other advanced techniques to streamline the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-[(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)oxy]pyridine-2-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

4-[(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)oxy]pyridine-2-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)oxy]pyridine-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Rimegepant: An imidazopyridine derivative used for the treatment of migraines.

Telcagepant: Another imidazopyridine investigated for migraine treatment.

Ralimetinib: Explored for its potential in treating cancer and Proteus syndrome.

Miransertib: Investigated for its use in treating Proteus syndrome.

Uniqueness

4-[(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)oxy]pyridine-2-carboxamide is unique due to its specific structural features and the potential for diverse chemical modifications. This allows for the development of a wide range of derivatives with varying biological activities and applications .